4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine
Overview
Description
4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine, also known as DMXB-A, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMXB-A is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays an important role in various physiological processes.
Mechanism of Action
4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine selectively activates the α7 nAChR, which is primarily expressed in the central nervous system and plays a key role in cognitive function, learning, and memory. Activation of the α7 nAChR by this compound leads to the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways that mediate its various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and enhancing neuroprotection. It has also been found to modulate the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate.
Advantages and Limitations for Lab Experiments
4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine has several advantages for lab experiments, including its high selectivity for the α7 nAChR, which allows for more targeted studies of its effects. However, its limited solubility in water and low stability in solution can pose challenges for its use in certain experiments.
Future Directions
Future research on 4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine could focus on its potential therapeutic applications in various neurological and psychiatric disorders, as well as its role in improving cognitive function and enhancing neuroprotection. Additional studies could also investigate its effects on other neurotransmitter systems and its potential interactions with other drugs. Furthermore, the development of more stable and soluble formulations of this compound could expand its potential applications in scientific research.
Scientific Research Applications
4-[4-(2,3-dimethylphenoxy)butanoyl]morpholine has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has also been investigated for its role in improving cognitive function, reducing inflammation, and enhancing neuroprotection.
properties
IUPAC Name |
4-(2,3-dimethylphenoxy)-1-morpholin-4-ylbutan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-13-5-3-6-15(14(13)2)20-10-4-7-16(18)17-8-11-19-12-9-17/h3,5-6H,4,7-12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRTZXHOKWLITNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCCCC(=O)N2CCOCC2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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